Cas no 1997501-09-3 (tert-butyl N-2-amino-3-(1-tert-butyl-1H-pyrazol-4-yl)propylcarbamate)
tert-butyl N-2-amino-3-(1-tert-butyl-1H-pyrazol-4-yl)propylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-2-amino-3-(1-tert-butyl-1H-pyrazol-4-yl)propylcarbamate
- tert-butyl N-[2-amino-3-(1-tert-butyl-1H-pyrazol-4-yl)propyl]carbamate
- 1997501-09-3
- EN300-1904395
-
- Inchi: 1S/C15H28N4O2/c1-14(2,3)19-10-11(8-18-19)7-12(16)9-17-13(20)21-15(4,5)6/h8,10,12H,7,9,16H2,1-6H3,(H,17,20)
- InChI Key: BLSNCBJKLQNSRS-UHFFFAOYSA-N
- SMILES: O(C(NCC(CC1C=NN(C=1)C(C)(C)C)N)=O)C(C)(C)C
Computed Properties
- Exact Mass: 296.22122615g/mol
- Monoisotopic Mass: 296.22122615g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 82.2Ų
tert-butyl N-2-amino-3-(1-tert-butyl-1H-pyrazol-4-yl)propylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1904395-1g |
tert-butyl N-[2-amino-3-(1-tert-butyl-1H-pyrazol-4-yl)propyl]carbamate |
1997501-09-3 | 1g |
$1643.0 | 2023-09-18 | ||
| Enamine | EN300-1904395-5g |
tert-butyl N-[2-amino-3-(1-tert-butyl-1H-pyrazol-4-yl)propyl]carbamate |
1997501-09-3 | 5g |
$4764.0 | 2023-09-18 | ||
| Enamine | EN300-1904395-10g |
tert-butyl N-[2-amino-3-(1-tert-butyl-1H-pyrazol-4-yl)propyl]carbamate |
1997501-09-3 | 10g |
$7065.0 | 2023-09-18 | ||
| Enamine | EN300-1904395-0.05g |
tert-butyl N-[2-amino-3-(1-tert-butyl-1H-pyrazol-4-yl)propyl]carbamate |
1997501-09-3 | 0.05g |
$1381.0 | 2023-09-18 | ||
| Enamine | EN300-1904395-0.1g |
tert-butyl N-[2-amino-3-(1-tert-butyl-1H-pyrazol-4-yl)propyl]carbamate |
1997501-09-3 | 0.1g |
$1447.0 | 2023-09-18 | ||
| Enamine | EN300-1904395-0.25g |
tert-butyl N-[2-amino-3-(1-tert-butyl-1H-pyrazol-4-yl)propyl]carbamate |
1997501-09-3 | 0.25g |
$1513.0 | 2023-09-18 | ||
| Enamine | EN300-1904395-0.5g |
tert-butyl N-[2-amino-3-(1-tert-butyl-1H-pyrazol-4-yl)propyl]carbamate |
1997501-09-3 | 0.5g |
$1577.0 | 2023-09-18 | ||
| Enamine | EN300-1904395-1.0g |
tert-butyl N-[2-amino-3-(1-tert-butyl-1H-pyrazol-4-yl)propyl]carbamate |
1997501-09-3 | 1g |
$1643.0 | 2023-06-01 | ||
| Enamine | EN300-1904395-2.5g |
tert-butyl N-[2-amino-3-(1-tert-butyl-1H-pyrazol-4-yl)propyl]carbamate |
1997501-09-3 | 2.5g |
$3220.0 | 2023-09-18 | ||
| Enamine | EN300-1904395-5.0g |
tert-butyl N-[2-amino-3-(1-tert-butyl-1H-pyrazol-4-yl)propyl]carbamate |
1997501-09-3 | 5g |
$4764.0 | 2023-06-01 |
tert-butyl N-2-amino-3-(1-tert-butyl-1H-pyrazol-4-yl)propylcarbamate Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on tert-butyl N-2-amino-3-(1-tert-butyl-1H-pyrazol-4-yl)propylcarbamate
Introduction to Tert-butyl N-2-amino-3-(1-tert-butyl-1H-pyrazol-4-yl)propylcarbamate (CAS No. 1997501-09-3)
Tert-butyl N-2-amino-3-(1-tert-butyl-1H-pyrazol-4-yl)propylcarbamate, a compound with the chemical formula C₁₃H₂₁N₃O₂, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug development. The presence of a tert-butyl group, N-2-amino moiety, and 1-tert-butyl-1H-pyrazol-4-yl substituent contributes to its distinct chemical properties and reactivity. Understanding these structural elements is crucial for comprehending its role in various biochemical processes.
The CAS No. 1997501-09-3 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature. This numbering system is essential for researchers to locate and verify the compound's properties and applications accurately. The molecular structure of Tert-butyl N-2-amino-3-(1-tert-butyl-1H-pyrazol-4-yl)propylcarbamate exhibits a balance of hydrophobic and hydrophilic regions, which can influence its solubility and interaction with biological targets.
Recent advancements in pharmaceutical research have highlighted the importance of heterocyclic compounds in drug design. The pyrazole ring in this molecule is a well-known pharmacophore that enhances binding affinity and selectivity. Specifically, the 1H-pyrazol-4-yl substituent can modulate the electronic properties of the molecule, making it a valuable component in developing novel therapeutic agents. Studies have shown that pyrazole derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects.
The tert-butyl group serves as a steric barrier, influencing the molecule's orientation and interactions with biological targets. This feature can be particularly useful in designing molecules with improved pharmacokinetic properties, such as enhanced bioavailability and reduced metabolic degradation. Additionally, the N-2-amino moiety provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications.
In the context of drug development, Tert-butyl N-2-amino-3-(1-tert-butyl-1H-pyrazol-4-yl)propylcarbamate has been explored for its potential role in modulating enzyme activity. Enzymes are critical targets in many diseases, and inhibiting or activating specific enzymes can lead to therapeutic benefits. The unique structure of this compound suggests that it may interact with enzymes in a manner that alters their activity. For instance, it could serve as a scaffold for developing inhibitors targeting enzymes involved in metabolic pathways or signal transduction cascades.
Recent research has also focused on the synthesis of novel carbamate derivatives as potential drug candidates. The carbamate group in Tert-butyl N-2-amino-3-(1-tert-butyl-1H-pyrazol-4-yll)propylcarbamate contributes to its reactivity and can be modified to enhance its biological activity. Carbamates are known for their ability to form stable covalent bonds with biological targets, which can lead to prolonged effects and improved therapeutic outcomes.
The application of computational methods has further advanced the study of this compound. Molecular modeling techniques allow researchers to predict how Tert-butyl N-2-amino -3-(1 - tert - but yl - 1 H - py ra z ol - 4 - yl ) prop y l carb am ate will interact with biological targets at the atomic level. These predictions can guide experimental design and help optimize the compound's properties for drug development.
Furthermore, the synthesis of this compound has been optimized to ensure high yield and purity. Advanced synthetic techniques have enabled chemists to produce Tert-butyl N - 2 - amino - 3 - ( 1 - tert - but yl - 1 H - py ra z ol - 4 - yl ) prop y l carb am ate efficiently while minimizing side reactions. This optimization is crucial for scaling up production and making the compound available for further research and development.
The potential applications of Tert-butyl N - 2 - amino - 3 - ( 1 - tert but yl - 1 H py ra z ol - 4 yl ) prop y l carb am ate extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals, where it could serve as a precursor for developing novel pesticides or herbicides. The unique structural features of this compound make it a versatile building block for various chemical applications.
In conclusion, Tert-butyl N -- 2 -- amino -- 3 -- ( 1 -- tert -- but yl -- 1 H -- py ra z ol -- 4 -- yl ) prop y l carb am ate is a promising compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the tert-butyl group, N--2--amino moiety, and pyrazole ring, contribute to its distinct chemical properties and reactivity. Ongoing research continues to uncover new ways to utilize this compound, making it a valuable asset in the quest for novel therapeutic agents.
1997501-09-3 (tert-butyl N-2-amino-3-(1-tert-butyl-1H-pyrazol-4-yl)propylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)